Cas no 400086-98-8 (ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate)

• Product Name: ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate
• CAS No: 400086-98-8
• CID: 4650820
• Update Time: 2025-06-10

ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate

Additional information on ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate

Comprehensive Overview of Ethyl N-Methoxy-N-(3-Nitropyridin-2-yl)Carbamate (CAS No. 400086-98-8)

Ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate (CAS No. 400086-98-8) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This compound, characterized by its nitropyridine and carbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to the rising demand for novel therapeutic compounds targeting resistant pathogens and chronic diseases.

The chemical’s N-methoxy-N-(3-nitropyridin-2-yl)carbamate moiety contributes to its reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for anticancer and anti-inflammatory drugs. With the growing emphasis on green chemistry, synthetic routes for this compound are being refined to reduce environmental impact, aligning with global sustainability goals. This adaptability positions it as a focal point in modern medicinal chemistry.

In agrochemical applications, ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate is investigated for its potential as a pesticide intermediate. Its nitropyridine core is structurally analogous to several commercial herbicides, sparking interest in its derivatization for crop protection. The compound’s stability under varied pH conditions enhances its utility in formulation development. As precision agriculture gains traction, demand for such tailored intermediates is projected to rise, addressing challenges like pest resistance and food security.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 400086-98-8. Purity thresholds exceeding 98% are typically required for pharmaceutical-grade use, underscoring the importance of advanced purification methods like column chromatography or recrystallization. Regulatory compliance with ICH guidelines ensures its safe handling in industrial settings, though it is not classified as hazardous under current standards.

The compound’s nomenclature often leads to queries like "synthesis of ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate" or "CAS 400086-98-8 suppliers", reflecting its niche yet expanding market. Patent filings reveal its inclusion in proprietary drug candidates, particularly for neurodegenerative diseases and metabolic disorders. Collaborations between academia and industry aim to unlock its full potential, leveraging AI-driven molecular modeling to accelerate discovery cycles.

From a commercial perspective, ethyl N-methoxy-N-(3-nitropyridin-2-yl)carbamate is available in limited quantities due to its specialized nature. Suppliers often provide custom synthesis services to meet R&D demands. Pricing trends correlate with raw material availability, particularly 3-nitropyridine-2-amine, a key precursor. Storage recommendations typically include protection from light and moisture to maintain stability, with shelf-life extensions achievable under inert atmospheres.

Future research directions may explore its enantioselective synthesis or biotechnological production via enzymatic catalysis. As the scientific community prioritizes cost-effective scalability, innovations in continuous-flow chemistry could further elevate its industrial relevance. For researchers, understanding its reaction mechanisms and toxicological profiles remains pivotal to expanding its applications while adhering to evolving safety protocols.